Cas no 93892-69-4 (Naphthalenesulfonicacid, 2-methyl-, potassium salt (9CI))

• Product Name: Naphthalenesulfonicacid, 2-methyl-, potassium salt (9CI)
• CAS No: 93892-69-4
• MF: C₁₁H₉KO₃S
• MW: 260.350662946701
• CID: 810698
• PubChem ID: 23662586
• Update Time: 2025-04-19

Naphthalenesulfonicacid, 2-methyl-, potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, 2-methyl-, potassium salt (9CI)
• potassium 2-methylnaphthalenesulphonate
• potassium,2-methylnaphthalene-1-sulfonate
• DTXSID10239844
• EINECS 299-555-1
• 93892-69-4
• NS00091432
• SCHEMBL3209452

• Inchi： 1S/C11H10O3S.K/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14;/h2-7H,1H3,(H,12,13,14);/q;+1/p-1
• InChI Key： JNFMKJSGDMMHTL-UHFFFAOYSA-M
• SMILES： [K+].S(C1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 259.99094680g/mol
• Monoisotopic Mass: 259.99094680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų